Cas no 5328-32-5 (1-amino-3-carbamoylurea)

1-amino-3-carbamoylurea structure
1-amino-3-carbamoylurea structure
Product Name:1-amino-3-carbamoylurea
CAS No:5328-32-5
MF:C2H6N4O2
MW:118.0946393013
CID:1581911
PubChem ID:219972
Update Time:2025-04-21

1-amino-3-carbamoylurea Chemical and Physical Properties

Names and Identifiers

    • 1-amino-3-carbamoylurea
    • NSC17298
    • Allophansaeure-hydrazid
    • AR-1K6572
    • NSC1935
    • 1-Amino-biuret
    • AC1Q5JFG
    • allophanic acid hydrazide
    • Hydrazinecarboxamide, N-(aminocarbonyl)-
    • 4-Carbamoyl-semicarbazid
    • Kohlensaeure-ureid-hydrazid
    • AC1L57W9
    • Semicarbazid-carbonsaeure-(4)-amid
    • n-carbamoylhydrazinecarboxamide
    • NSC17298; Allophansaeure-hydrazid; AR-1K6572; NSC1935; 1-Amino-biuret; AC1Q5JFG; allophanic acid hydrazide; Hydrazinecarboxamide, N-(aminocarbonyl)-; 4-Carbamoyl-semicarbazid; Kohlensaeure-ureid-hydrazid; AC1L57W9; Semicarbazid-carbonsaeure-(4)-amid; n-carbamoylhydrazinecarboxamide;
    • SCHEMBL1416910
    • NSC-17298
    • 5328-32-5
    • DTXSID90277365
    • aminobiuret
    • AKOS006337699
    • NSC-1935
    • Inchi: 1S/C2H6N4O2/c3-1(7)5-2(8)6-4/h4H2,(H4,3,5,6,7,8)
    • InChI Key: RDXSNHQCPIVUQU-UHFFFAOYSA-N
    • SMILES: O=C(NN)NC(N)=O

Computed Properties

  • Exact Mass: 118.04918
  • Monoisotopic Mass: 118.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • Density: 1.461
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.547
  • PSA: 110.24
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